Cas no 1061755-74-5 (1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one)

• Product Name: 1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one
• CAS No: 1061755-74-5
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• MDL: MFCD13180656
• CID: 832222
• Update Time: 2025-10-14

1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,9-diazaspiro[5.5]undec-3-yl)-
• 1-(3,9-DIAZASPIRO[5.5]UNDEC-3-YL)-ETHANONE
• 1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one

• MDL： MFCD13180656
• Inchi： 1S/C11H20N2O/c1-10(14)13-8-4-11(5-9-13)2-6-12-7-3-11/h12H,2-9H2,1H3
• InChI Key： IJAGJCNXGXEORG-UHFFFAOYSA-N
• SMILES： C12(CCNCC1)CCN(C(=O)C)CC2

Computed Properties

• Exact Mass: 196.15800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 32.34000
• LogP: 1.26520